Cas no 1245536-23-5 (3-Bromo-5-iodo-4-methylpyridine)

• Product Name: 3-Bromo-5-iodo-4-methylpyridine
• CAS No: 1245536-23-5
• MF: C₆H₅BrIN
• MW: 297.91907286644
• MDL: MFCD17168222
• CID: 4564373
• PubChem ID: 74888504
• Update Time: 2025-10-31

3-Bromo-5-iodo-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-5-iodo-4-methylpyridine
• Y3949
• AS-83840
• E80982
• MFCD17168222
• EN300-235663
• AKOS024618871
• CS-0075407
• F1957-0150
• SCHEMBL21737224
• 1245536-23-5
• 3-Bromo-5-iodo-4-methylpyridine

• MDL： MFCD17168222
• Inchi： 1S/C6H5BrIN/c1-4-5(7)2-9-3-6(4)8/h2-3H,1H3
• InChI Key： APXVUGOSIOXAOS-UHFFFAOYSA-N
• SMILES： IC1C=NC=C(C=1C)Br

Computed Properties

• Exact Mass: 296.86501g/mol
• Monoisotopic Mass: 296.86501g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 99.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Bromo-5-iodo-4-methylpyridine

Research Brief on 3-Bromo-5-iodo-4-methylpyridine (CAS: 1245536-23-5) in Chemical Biology and Pharmaceutical Applications

3-Bromo-5-iodo-4-methylpyridine (CAS: 1245536-23-5) is a halogenated pyridine derivative that has garnered significant attention in recent chemical biology and pharmaceutical research due to its versatile reactivity and potential as a key intermediate in drug discovery. This compound's unique structural features, including the presence of both bromine and iodine substituents on the pyridine ring, make it a valuable building block for cross-coupling reactions, particularly in the synthesis of complex heterocyclic compounds. Recent studies have explored its applications in medicinal chemistry, materials science, and as a precursor for radiopharmaceuticals.

In the context of drug discovery, 3-Bromo-5-iodo-4-methylpyridine has shown promise as a scaffold for developing kinase inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in synthesizing novel pyridine-based compounds targeting tyrosine kinases implicated in cancer pathways. The researchers utilized palladium-catalyzed cross-coupling reactions to diversify the core structure, achieving nanomolar potency against specific oncogenic targets. The presence of both halogen atoms allowed for sequential functionalization, enabling structure-activity relationship studies.

From a synthetic chemistry perspective, the compound's reactivity has been extensively characterized. The iodine at the 5-position demonstrates superior reactivity in Sonogashira and Suzuki-Miyaura couplings compared to the bromine at the 3-position, allowing for selective derivatization. Recent advances in continuous flow chemistry have further enhanced the utility of this building block, with several research groups reporting improved yields and reduced reaction times when using microreactor systems. These developments are particularly relevant for scaling up production of pharmaceutical intermediates.

In radiopharmaceutical applications, the iodine-127 in 3-Bromo-5-iodo-4-methylpyridine can be replaced with iodine-123 or iodine-125 for imaging and therapeutic purposes. A recent preclinical study investigated its potential as a precursor for PET tracer development, showing favorable pharmacokinetics when incorporated into targeted molecular probes. The methyl group at the 4-position was found to significantly influence the lipophilicity and blood-brain barrier penetration of resulting compounds.

Quality control and analytical methods for this compound have also seen advancements. Recent HPLC-MS techniques with sub-2μm particle columns now allow for more precise quantification of isomeric impurities, which is critical given the compound's use in pharmaceutical synthesis. Stability studies under various storage conditions have been conducted, revealing optimal preservation when stored under inert atmosphere at -20°C.

Looking forward, research directions for 3-Bromo-5-iodo-4-methylpyridine include exploring its use in DNA-encoded library technology for drug discovery and investigating its potential as a ligand in transition metal catalysis. The compound's commercial availability from multiple specialty chemical suppliers has facilitated broader adoption in research, though challenges remain in large-scale production consistency. As synthetic methodologies continue to evolve, this versatile building block is expected to play an increasingly important role in the development of next-generation therapeutics and diagnostic agents.